Cas no 370852-90-7 (3-(1E)-2-(6-chloro-4-phenylquinazolin-2-yl)hydrazin-1-ylidenemethyl-1,2-dihydroquinolin-2-one)

• Product Name: 3-(1E)-2-(6-chloro-4-phenylquinazolin-2-yl)hydrazin-1-ylidenemethyl-1,2-dihydroquinolin-2-one
• CAS No: 370852-90-7
• MF: C₂₄H₁₆ClN₅O
• MW: 425.869743347168
• CID: 6274655
• PubChem ID: 135632162
• Update Time: 2025-07-09

3-(1E)-2-(6-chloro-4-phenylquinazolin-2-yl)hydrazin-1-ylidenemethyl-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(1E)-2-(6-chloro-4-phenylquinazolin-2-yl)hydrazin-1-ylidenemethyl-1,2-dihydroquinolin-2-one
• AKOS005749682
• AB00667542-01
• AKOS008150226
• 370852-90-7
• Z992054416
• (E)-3-((2-(6-chloro-4-phenylquinazolin-2-yl)hydrazono)methyl)quinolin-2(1H)-one
• F0333-0088
• 3-[(E)-[(6-chloro-4-phenylquinazolin-2-yl)hydrazinylidene]methyl]-1H-quinolin-2-one

• Inchi： 1S/C24H16ClN5O/c25-18-10-11-21-19(13-18)22(15-6-2-1-3-7-15)29-24(28-21)30-26-14-17-12-16-8-4-5-9-20(16)27-23(17)31/h1-14H,(H,27,31)(H,28,29,30)/b26-14+
• InChI Key： BXODHCGWTZBGSM-VULFUBBASA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C=CC=CC=1)=NC(N/N=C/C1C(NC3C=CC=CC=3C=1)=O)=N2

Computed Properties

• Exact Mass: 425.1043378g/mol
• Monoisotopic Mass: 425.1043378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 79.3Ų

Additional information on 3-(1E)-2-(6-chloro-4-phenylquinazolin-2-yl)hydrazin-1-ylidenemethyl-1,2-dihydroquinolin-2-one

Comprehensive Analysis of 3-(1E)-2-(6-chloro-4-phenylquinazolin-2-yl)hydrazin-1-ylidenemethyl-1,2-dihydroquinolin-2-one (CAS No. 370852-90-7)

The compound 3-(1E)-2-(6-chloro-4-phenylquinazolin-2-yl)hydrazin-1-ylidenemethyl-1,2-dihydroquinolin-2-one (CAS No. 370852-90-7) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a quinazoline core linked to a dihydroquinolin-2-one moiety via a hydrazone bridge, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in targeted cancer therapies and autoimmune disease treatments. The unique structural attributes of 3-(1E)-2-(6-chloro-4-phenylquinazolin-2-yl)hydrazin-1-ylidenemethyl-1,2-dihydroquinolin-2-one position it as a potential lead compound for these applications. Its chlorophenyl and quinoline components are known to enhance binding affinity to specific protein targets, making it a subject of intense study in medicinal chemistry.

One of the most frequently searched questions in the context of this compound is: "What are the synthetic routes for 3-(1E)-2-(6-chloro-4-phenylquinazolin-2-yl)hydrazin-1-ylidenemethyl-1,2-dihydroquinolin-2-one?" The synthesis typically involves multi-step organic reactions, including condensation, cyclization, and hydrazone formation. Researchers often employ palladium-catalyzed cross-coupling and microwave-assisted synthesis to improve yield and efficiency. These methods align with the growing trend toward green chemistry, which emphasizes reducing waste and energy consumption.

Another hot topic is the compound's potential role in drug repurposing, a strategy that has gained traction due to its cost-effectiveness and accelerated development timelines. Preliminary studies suggest that 3-(1E)-2-(6-chloro-4-phenylquinazolin-2-yl)hydrazin-1-ylidenemethyl-1,2-dihydroquinolin-2-one may exhibit activity against tyrosine kinases, which are implicated in numerous diseases. This has led to increased interest in its structure-activity relationship (SAR) and pharmacokinetic properties.

The compound's physicochemical properties, such as solubility, stability, and bioavailability, are also critical areas of investigation. These factors determine its suitability for formulation development and in vivo studies. Recent advancements in computational chemistry have enabled researchers to predict these properties more accurately, reducing the need for extensive experimental trials. Tools like molecular docking and QSAR modeling are frequently used to optimize the compound's design.

In the realm of material science, 3-(1E)-2-(6-chloro-4-phenylquinazolin-2-yl)hydrazin-1-ylidenemethyl-1,2-dihydroquinolin-2-one has shown promise as a fluorescent probe due to its conjugated π-electron system. This application is particularly relevant in bioimaging and sensor technology, where precise detection of biological molecules is essential. The compound's ability to emit light under specific conditions makes it a valuable tool for diagnostic applications.

As the scientific community continues to explore the potential of 3-(1E)-2-(6-chloro-4-phenylquinazolin-2-yl)hydrazin-1-ylidenemethyl-1,2-dihydroquinolin-2-one, its relevance in both academic research and industrial applications is expected to grow. Future studies will likely focus on refining its synthesis, expanding its therapeutic potential, and exploring novel applications in emerging fields like nanotechnology and personalized medicine.